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molecular formula C10H14N4O4 B8287528 N-[2-(6-methoxy-3-nitro-2-pyridyl-amino)ethyl]acetamide CAS No. 759457-38-0

N-[2-(6-methoxy-3-nitro-2-pyridyl-amino)ethyl]acetamide

Cat. No. B8287528
CAS RN: 759457-38-0
M. Wt: 254.24 g/mol
InChI Key: NMXZYSIGBZWZJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07044987B2

Procedure details

4 g (0.0212 mol) of the product 2-chloro-3-nitro-6-methoxypyridine, 50 ml of ethanol and 4.51 ml (0.0424 mol) of N-acetylethane-1,2-diamine are placed in a fully equipped round-bottomed flask. The mixture is refluxed for 2 hours with stirring and is then poured onto an ice/water mixture with stirring. The precipitate formed is filtered off by suction and dried under vacuum to constant weight. 3.9 g of yellow powder are obtained, ie a yield of 72.5%.
[Compound]
Name
product
Quantity
4 g
Type
reactant
Reaction Step One
Name
2-chloro-3-nitro-6-methoxypyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N-acetylethane-1,2-diamine
Quantity
4.51 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ethanol
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
yellow powder
Yield
72.5%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[C:4]([O:11][CH3:12])[N:3]=1.[C:13]([NH:16][CH2:17][CH2:18][NH2:19])(=[O:15])[CH3:14]>C(O)C>[CH3:12][O:11][C:4]1[N:3]=[C:2]([NH:19][CH2:18][CH2:17][NH:16][C:13](=[O:15])[CH3:14])[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=1

Inputs

Step One
[Compound]
Name
product
Quantity
4 g
Type
reactant
Smiles
Step Two
Name
2-chloro-3-nitro-6-methoxypyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC(=CC=C1[N+](=O)[O-])OC
Step Three
Name
N-acetylethane-1,2-diamine
Quantity
4.51 mL
Type
reactant
Smiles
C(C)(=O)NCCN
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
ethanol
Quantity
50 mL
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is refluxed for 2 hours
Duration
2 h
STIRRING
Type
STIRRING
Details
with stirring
CUSTOM
Type
CUSTOM
Details
The precipitate formed
FILTRATION
Type
FILTRATION
Details
is filtered off by suction
CUSTOM
Type
CUSTOM
Details
dried under vacuum to constant weight

Outcomes

Product
Name
yellow powder
Type
product
Smiles
COC1=CC=C(C(=N1)NCCNC(C)=O)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 3.9 g
YIELD: PERCENTYIELD 72.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.